Cas no 69740-66-5 (Benzofuran, 2,5-dimethyl-3-phenyl-)

Benzofuran, 2,5-dimethyl-3-phenyl- structure
69740-66-5 structure
Product Name:Benzofuran, 2,5-dimethyl-3-phenyl-
CAS No:69740-66-5
MF:C16H14O
MW:222.281764507294
CID:391412
PubChem ID:3729473
Update Time:2025-04-19

Benzofuran, 2,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,5-dimethyl-3-phenyl-
    • 2,5-dimethyl-3-phenyl-1-benzofuran
    • 2,5-dimethyl-3-phenylbenzo-furan
    • 2,5-Dimethyl-3-phenylbenzofuran
    • DTXSID20395627
    • 69740-66-5
    • Inchi: 1S/C16H14O/c1-11-8-9-15-14(10-11)16(12(2)17-15)13-6-4-3-5-7-13/h3-10H,1-2H3
    • InChI Key: QVUTUWQJUFAOJB-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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